7-(4-Ethoxyphenyl)-5-(2-hydroxyethylsulfanyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 7-(4-ethoxyphenyl)-5-(2-hydroxyethylsulfanyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H20N4O4S/c1-4-26-12-7-5-11(6-8-12)14-19-15-13(16(20-14)27-10-9-23)17(24)22(3)18(25)21(15)2/h5-8,23H,4,9-10H2,1-3H3
• InChI Key: DTEUOHAMVGWCKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCCO)C(=O)N(C(=O)N3C)C
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

This compound is a pyrimidine derivative, which is a class of compounds containing a pyrimidine ring, a six-membered heterocyclic ring with two nitrogen atoms and four carbon atoms. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of such compounds often involves substitution, acylation, cyclization, and acidification reactions. The synthesized target compounds are usually confirmed by FT-IR, 1H NMR, 13C NMR and HRMS spectral analyses.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed by X-ray diffraction, which can reveal the configuration of different groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives are complex and can involve several steps. These reactions can be influenced by various factors such as temperature, pressure, and the presence of catalysts.

Scientific Research Applications

Structural Characteristics and Synthesis

Pyrimidine derivatives, including the one , have been extensively studied for their unique structural characteristics. For instance, the study by Trilleras et al. (2009) on various 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, including those with similar molecular structures to the compound , highlights the importance of hydrogen bonding and π-π stacking interactions in determining their crystal structures. These interactions are crucial for the stability and reactivity of such compounds, making them of interest in materials science and catalysis research (Trilleras, Quiroga, Cobo, Hursthouse, & Glidewell, 2009).

Future Directions

The development of new pyrimidine derivatives with enhanced activities and minimum toxicity is an active area of research. These compounds have potential applications in various fields, including medicine and agriculture.